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Compound of Interest

Compound Name: Glycylglycinamide

Cat. No.: B1619928 Get Quote

This guide provides an in-depth overview of the chemical and structural properties of

Glycylglycinamide, tailored for researchers, scientists, and professionals in the field of drug

development.

Chemical Identity and Properties
Glycylglycinamide is a dipeptide amide. The following table summarizes its key quantitative

identifiers and molecular properties.
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Identifier Value Source

CAS Number 20238-94-2 [1]

Molecular Formula C4H9N3O2 [1]

Molecular Weight 131.13 g/mol [1][2]

IUPAC Name
2-amino-N-(2-amino-2-

oxoethyl)acetamide
[1]

Canonical SMILES C(C(=O)NCC(=O)N)N

InChI

InChI=1S/C4H9N3O2/c5-1-

4(9)7-2-3(6)8/h1-2,5H2,

(H2,6,8)(H,7,9)

InChIKey
DJGACOXTAHQLTD-

UHFFFAOYSA-N

Molecular Structure
The molecular structure of Glycylglycinamide consists of two glycine units linked by a peptide

bond, with the C-terminus amidated. This structure is visualized in the following diagram.

Caption: 2D molecular structure of Glycylglycinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1619928#glycylglycinamide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1619928#glycylglycinamide-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

